molecular formula C8H11N5O2 B8564964 5-(4,5-Dihydro-1H-imidazol-2-yl)-1,3-dimethyl-4-nitro-1H-pyrazole CAS No. 89239-14-5

5-(4,5-Dihydro-1H-imidazol-2-yl)-1,3-dimethyl-4-nitro-1H-pyrazole

Cat. No.: B8564964
CAS No.: 89239-14-5
M. Wt: 209.21 g/mol
InChI Key: YXHDKOBPOQJSEK-UHFFFAOYSA-N
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Description

5-(4,5-Dihydro-1H-imidazol-2-yl)-1,3-dimethyl-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C8H11N5O2 and its molecular weight is 209.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

89239-14-5

Molecular Formula

C8H11N5O2

Molecular Weight

209.21 g/mol

IUPAC Name

5-(4,5-dihydro-1H-imidazol-2-yl)-1,3-dimethyl-4-nitropyrazole

InChI

InChI=1S/C8H11N5O2/c1-5-6(13(14)15)7(12(2)11-5)8-9-3-4-10-8/h3-4H2,1-2H3,(H,9,10)

InChI Key

YXHDKOBPOQJSEK-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1[N+](=O)[O-])C2=NCCN2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,3-Dimethyl-4-nitro-5-pyrazolecarboxamide (28 g, 0.15 mol) is added to a solution of 38 g (0.2 mol) of triethyloxonium fluoroborate in 250 ml of methylenedichloride. The mixture is stirred at 20° C. for six hours and evaporated in vacuo. The residue is dissolved in 200 ml of absolute ethanol and 18 g (0.3 mol) of ethylenediamine is added. The yellow solution is stirred overnight at 20° C. and the solvent is evaporated in vacuo. The residue is stirred in 300 ml of 2N hydrochloric acid and filtered from 11.5 g (41%) of recovered starting amide. The filtrate is made basic with sodium carbonate and extracted with methylenedichloride. Evaporation of the methylenedichloride gives 9 g of 2-(1,3-dimethyl-4-nitro-5-pyrazolyl)imidazoline, mp 143°-145° C. from ethyl acetate-pet ether.
Quantity
28 g
Type
reactant
Reaction Step One
Quantity
38 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step Two

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